(1S,2S,4R)-2-ethynyl-4-methyl-1-propan-2-ylcyclohexane
(1S,2S,4R)-2-ethynyl-4-methyl-1-propan-2-ylcyclohexane
Brand Name:
Vulcanchem
CAS No.:
178358-29-7
VCID:
VC20896413
InChI:
InChI=1S/C12H20/c1-5-11-8-10(4)6-7-12(11)9(2)3/h1,9-12H,6-8H2,2-4H3/t10-,11+,12+/m1/s1
SMILES:
CC1CCC(C(C1)C#C)C(C)C
Molecular Formula:
C12H20
Molecular Weight:
164.29 g/mol
(1S,2S,4R)-2-ethynyl-4-methyl-1-propan-2-ylcyclohexane
CAS No.: 178358-29-7
Cat. No.: VC20896413
Molecular Formula: C12H20
Molecular Weight: 164.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 178358-29-7 |
|---|---|
| Molecular Formula | C12H20 |
| Molecular Weight | 164.29 g/mol |
| IUPAC Name | (1S,2S,4R)-2-ethynyl-4-methyl-1-propan-2-ylcyclohexane |
| Standard InChI | InChI=1S/C12H20/c1-5-11-8-10(4)6-7-12(11)9(2)3/h1,9-12H,6-8H2,2-4H3/t10-,11+,12+/m1/s1 |
| Standard InChI Key | XXWOLVVWZBJZHM-WOPDTQHZSA-N |
| Isomeric SMILES | C[C@@H]1CC[C@H]([C@H](C1)C#C)C(C)C |
| SMILES | CC1CCC(C(C1)C#C)C(C)C |
| Canonical SMILES | CC1CCC(C(C1)C#C)C(C)C |
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